Cas no 2060591-07-1 (5-chloro-1H-pyrazolo[4,3-b]pyridine-3-carboxylic acid)

• Product Name: 5-chloro-1H-pyrazolo[4,3-b]pyridine-3-carboxylic acid
• CAS No: 2060591-07-1
• MF: C₇H₄ClN₃O₂
• MW: 197.578559875488
• CID: 4635803
• Update Time: 2025-06-14

5-chloro-1H-pyrazolo[4,3-b]pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-chloro-1H-pyrazolo[4,3-b]pyridine-3-carboxylic acid

• Inchi： 1S/C7H4ClN3O2/c8-4-2-1-3-5(9-4)6(7(12)13)11-10-3/h1-2H,(H,10,11)(H,12,13)
• InChI Key： SOGMLKVXOSFDRA-UHFFFAOYSA-N
• SMILES： C12C(C(O)=O)=NNC1=CC=C(Cl)N=2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyridines

Additional information on 5-chloro-1H-pyrazolo[4,3-b]pyridine-3-carboxylic acid

Recent Advances in the Study of 5-chloro-1H-pyrazolo[4,3-b]pyridine-3-carboxylic acid (CAS: 2060591-07-1)

5-chloro-1H-pyrazolo[4,3-b]pyridine-3-carboxylic acid (CAS: 2060591-07-1) is a heterocyclic compound that has recently gained attention in the field of medicinal chemistry and drug discovery. This compound belongs to the pyrazolopyridine class, which is known for its diverse pharmacological activities, including anti-inflammatory, anticancer, and antimicrobial properties. Recent studies have focused on its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of kinase inhibitors and other targeted therapies.

One of the most significant findings in recent research is the role of 5-chloro-1H-pyrazolo[4,3-b]pyridine-3-carboxylic acid as a building block for the synthesis of small-molecule inhibitors targeting protein kinases. Kinases play a crucial role in cellular signaling pathways, and their dysregulation is often associated with various diseases, including cancer and inflammatory disorders. Researchers have successfully utilized this compound to develop potent and selective inhibitors for specific kinase targets, demonstrating its versatility in drug design.

In a recent study published in the Journal of Medicinal Chemistry, a team of researchers reported the synthesis and evaluation of a series of derivatives based on 5-chloro-1H-pyrazolo[4,3-b]pyridine-3-carboxylic acid. The study highlighted the compound's ability to form stable interactions with the ATP-binding site of kinases, leading to the development of inhibitors with high affinity and specificity. The researchers also noted the compound's favorable pharmacokinetic properties, such as good solubility and metabolic stability, which are critical for drug development.

Another area of interest is the potential application of 5-chloro-1H-pyrazolo[4,3-b]pyridine-3-carboxylic acid in the treatment of infectious diseases. Preliminary studies have shown that derivatives of this compound exhibit promising antimicrobial activity against a range of bacterial and fungal pathogens. This has sparked further investigations into its mechanism of action and potential as a lead compound for new antibiotics, particularly in the face of rising antibiotic resistance.

Despite these promising findings, challenges remain in the optimization of 5-chloro-1H-pyrazolo[4,3-b]pyridine-3-carboxylic acid-based therapeutics. Issues such as off-target effects, toxicity, and bioavailability need to be addressed through further structural modifications and preclinical studies. However, the compound's unique chemical scaffold and demonstrated biological activities make it a valuable candidate for continued research and development.

In conclusion, 5-chloro-1H-pyrazolo[4,3-b]pyridine-3-carboxylic acid (CAS: 2060591-07-1) represents a promising scaffold for the development of novel therapeutic agents. Its versatility in drug design, combined with its favorable pharmacological properties, positions it as a key player in the future of medicinal chemistry. Ongoing research is expected to uncover new applications and optimize its therapeutic potential, paving the way for innovative treatments in various disease areas.